Cas no 896370-39-1 (3-(1H-1,3-benzodiazol-2-yl)-6,8-di-tert-butyl-2H-chromen-2-one)

• Product Name: 3-(1H-1,3-benzodiazol-2-yl)-6,8-di-tert-butyl-2H-chromen-2-one
• CAS No: 896370-39-1
• MF: C₂₄H₂₆N₂O₂
• MW: 374.475446224213
• CID: 6468283
• PubChem ID: 16033613
• Update Time: 2024-01-05

3-(1H-1,3-benzodiazol-2-yl)-6,8-di-tert-butyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-2-yl)-6,8-di-tert-butyl-2H-chromen-2-one
• F3407-3665
• NCGC00138128-01
• HMS1908J17
• 3-(1H-benzimidazol-2-yl)-6,8-di-tert-butyl-2H-chromen-2-one
• CHEMBL1435838
• 3-(1H-benzo[d]imidazol-2-yl)-6,8-di-tert-butyl-2H-chromen-2-one
• 896370-39-1
• AKOS002076846
• K026-0115
• 3-(1H-benzimidazol-2-yl)-6,8-ditert-butylchromen-2-one

• Inchi： 1S/C24H26N2O2/c1-23(2,3)15-11-14-12-16(21-25-18-9-7-8-10-19(18)26-21)22(27)28-20(14)17(13-15)24(4,5)6/h7-13H,1-6H3,(H,25,26)
• InChI Key： DDQXELHKBSPERR-UHFFFAOYSA-N
• SMILES： O1C(C(C2=NC3C=CC=CC=3N2)=CC2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 374.199428076g/mol
• Monoisotopic Mass: 374.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives